N-benzyl-3,4-dichloro-N-ethylbenzene-1-sulfonamide

• IUPAC Name: N-benzyl-3,4-dichloro-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO2S/c1-2-18(11-12-6-4-3-5-7-12)21(19,20)13-8-9-14(16)15(17)10-13/h3-10H,2,11H2,1H3
• InChI Key: VFQFEVPEGBBMKL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H15Cl2NO2S
• Molecular Weight: 344.3 g/mol
• CAS No.: 1903098-36-1

Description

“N-benzyl-3,4-dichloro-N-ethylbenzene-1-sulfonamide” is a chemical compound with the molecular formula C16H15Cl2NO. It is a derivative of benzene, which is an organic aromatic compound with many interesting properties.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps. For instance, the reagents poly(N,N’-dichloro-N-ethylbenzene-1,3-disulfonamide) (PCBS) and N,N,N’,N’-tetrachlorobenzene-1,3-disulfonamide (TCBDA) allow the preparation of N,N-dichloroamines, nitriles, and aldehydes from primary amines. A direct oxidative conversion of primary alcohols into nitriles can also be carried out in aqueous ammonia.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques. For instance, the structure of benzene derivatives can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex. For example, benzene can undergo electrophilic aromatic substitution because aromaticity is maintained. A two-step mechanism has been proposed for these electrophilic substitution reactions. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various techniques. For instance, the molecular weight of the compound is 308.2024.

Mechanism of Action

The mechanism of action of “N-benzyl-3,4-dichloro-N-ethylbenzene-1-sulfonamide” is likely related to its chemical structure and reactivity. For instance, the reagents poly(N,N’-dichloro-N-ethylbenzene-1,3-disulfonamide) (PCBS) and N,N,N’,N’-tetrachlorobenzene-1,3-disulfonamide (TCBDA) allow the preparation of N,N-dichloroamines, nitriles, and aldehydes from primary amines.

Future Directions

The future directions for research on “N-benzyl-3,4-dichloro-N-ethylbenzene-1-sulfonamide” could include further exploration of its synthesis, chemical reactions, and potential applications. Given the interesting properties of benzene and its derivatives, this compound could have potential uses in various fields such as health, laboratory synthesis, and other applications.